![molecular formula C9H19NO B1528698 [1-(2-Methoxyethyl)cyclopentyl]methanamine CAS No. 1343821-06-6](/img/structure/B1528698.png)
[1-(2-Methoxyethyl)cyclopentyl]methanamine
Overview
Description
1-(2-Methoxyethyl)cyclopentyl]methanamine, otherwise known as 2-ME2, is an organic compound with a variety of potential applications in scientific research. It is an amine derivative of cyclopentane, an alkane with five carbon atoms arranged in a ring. 2-ME2 is a chiral compound, meaning that it has two enantiomers, or mirror images, that can be distinguished from one another. This property makes it a useful tool in the study of stereoselective reactions and the synthesis of chiral compounds. In addition, 2-ME2 has been used in the study of enzyme-catalyzed reactions, as well as in the synthesis of drugs and other pharmaceuticals.
Scientific Research Applications
Synthesis of Two-Dimensional Nanomaterials
“[1-(2-Methoxyethyl)cyclopentyl]methanamine” may be utilized in the synthesis of two-dimensional (2D) nanomaterials. These materials are at the forefront of research due to their exceptional physical, chemical, and electrochemical properties . The compound could potentially be involved in the preparation or modification of 2D materials like manganese-based compounds, which have applications in energy storage and catalysis .
Electrochemical Energy Storage
The compound could find application in the realm of electrochemical energy storage. Its chemical structure might allow for interaction with electrolytes, enhancing the performance of batteries or supercapacitors. This would be particularly valuable in the development of high-capacity, sustainable energy storage systems .
Catalysis
In catalysis, “[1-(2-Methoxyethyl)cyclopentyl]methanamine” might be used to facilitate or stabilize the formation of catalysts. Its properties could improve the efficiency of catalytic processes, especially in organic synthesis and industrial chemical reactions .
properties
IUPAC Name |
[1-(2-methoxyethyl)cyclopentyl]methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H19NO/c1-11-7-6-9(8-10)4-2-3-5-9/h2-8,10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMYGSITVGPOSKC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCC1(CCCC1)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H19NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
157.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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